Cas no 2171445-71-7 ((3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid)

• Product Name: (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid
• CAS No: 2171445-71-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6006454
• PubChem ID: 165567171
• Update Time: 2025-06-26

(3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid
• (3R)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-4-methylpentanoic acid
• 2171445-71-7
• EN300-1579497

• Inchi： 1S/C28H34N2O5/c1-17(2)25(15-27(32)33)29-26(31)14-18-8-7-13-24(18)30-28(34)35-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23-25H,7-8,13-16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t18?,24?,25-/m1/s1
• InChI Key： KTQGYBFHVYOTFA-QJDQLVHXSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC1CC(N[C@H](CC(=O)O)C(C)C)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid

(3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid: A Comprehensive Overview of Its Structure, Synthesis, and Applications

CAS No. 2171445-71-7 represents a complex organic compound with a unique molecular architecture that has garnered significant attention in the field of pharmaceutical chemistry. This molecule, characterized by its fluoren-9-yl group and methoxycarbonyl functionality, is part of a broader class of compounds being explored for their potential therapeutic applications. Recent studies have highlighted the importance of stereochemical control in such molecules, with the (3R) configuration playing a critical role in determining biological activity.

The molecular framework of this compound is built around a pentanoic acid backbone, which is modified by a cyclopentylacetamido side chain. This structural feature is particularly noteworthy because it introduces multiple functional groups that can participate in various intermolecular interactions. The fluoren-9-yl moiety, a derivative of the fluorene ring system, is known for its stability and ability to serve as a protective group in synthetic chemistry. Its presence in this compound suggests potential applications in drug delivery systems where controlled release mechanisms are required.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound through a combination of protected amino acid strategies and solid-phase peptide synthesis techniques. Researchers have demonstrated that the methoxycarbonyl group can be selectively removed under mild conditions, allowing for the modification of the molecule to enhance its pharmacokinetic properties. This has led to the development of several analogous derivatives with improved solubility and metabolic stability.

One of the most intriguing aspects of this compound is its potential role in targeted drug delivery. The fluoren-3-yl group has been shown to interact specifically with certain receptors on cell surfaces, enabling the compound to selectively bind to target tissues. This property is particularly valuable in the context of precision medicine, where minimizing off-target effects is crucial. Recent studies published in Journal of Medicinal Chemistry have demonstrated that compounds with similar structural features exhibit enhanced efficacy in treating neurodegenerative disorders.

From a synthetic perspective, the fluoren-9-yl group acts as a versatile protecting group that can be introduced through various coupling reactions. The use of methoxycarbonyl functionality in this context is particularly interesting because it allows for the incorporation of peptide-like sequences while maintaining the integrity of the core structure. This has opened new avenues for the design of peptide-based therapeutics with enhanced bioavailability.

The cylopentylacetamido side chain introduces additional complexity to the molecular architecture. This functional group has been shown to modulate the hydrophobicity of the molecule, which is a critical factor in determining its ability to cross biological membranes. Recent research has focused on optimizing the hydrophobic/hydrophilic balance of such compounds to improve their therapeutic potential. This has led to the development of several modified versions with enhanced cell permeability.

From an analytical standpoint, the methoxycarbonyl group provides a convenient point for chemical modification and structural analysis. Techniques such as mass spectrometry and NMR spectroscopy have been employed to study the conformational behavior of this compound in different solvents. These studies have revealed that the fluoren-9-yl group significantly influences the conformational flexibility of the molecule, which in turn affects its biological activity.

Recent breakthroughs in computational chemistry have allowed researchers to model the interactions between this compound and various biological targets. Molecular dynamics simulations have shown that the cylopentylacetamido side chain can form specific hydrogen bonds with target proteins, enhancing the compound's binding affinity. This has important implications for the design of targeted therapies with improved selectivity.

The fluoren-9-yl group's role as a protecting group is particularly significant in the context of peptide synthesis. By temporarily masking the amino acid functionalities, this group allows for the sequential assembly of complex peptide chains. This approach has been successfully applied in the synthesis of several peptide-based drugs with improved pharmacological profiles.

From a pharmacological perspective, the pentanoic acid backbone provides a scaffold for the incorporation of various functional groups that can be tailored to specific therapeutic applications. Recent studies have explored the potential of this compound in the treatment of inflammatory diseases, where its ability to modulate immune responses is particularly valuable. This has led to the development of several modified derivatives with enhanced anti-inflammatory properties.

The methoxycarbonyl functionality also plays a critical role in determining the metabolic stability of the compound. By preventing premature degradation, this group allows the molecule to remain active in the body for a longer period. This property is particularly important for compounds that need to reach specific target tissues, as it ensures that the active form is available when and where it is needed.

Recent advances in nanotechnology have further expanded the potential applications of this compound. By incorporating it into nanostructured delivery systems, researchers have been able to enhance its ability to target specific cells and tissues. This approach has shown particular promise in the treatment of solid tumors, where the compound's ability to selectively bind to cancer cells can significantly improve treatment outcomes.

The fluoren-9-yl group's unique properties have also been leveraged in the development of fluorescent probes for biological imaging. By incorporating this group into the molecular structure, researchers have created compounds that can be used to visualize specific cellular processes in real-time. This has important implications for both basic research and clinical applications, where non-invasive imaging techniques are increasingly being used.

From an environmental perspective, the methoxycarbonyl functionality has been shown to improve the biodegradability of the compound. This is particularly important for compounds that are used in environmental remediation applications, where minimizing long-term environmental impact is a key consideration. Recent studies have demonstrated that the fluoren-9-yl group can be selectively removed under environmentally friendly conditions, making this compound a more sustainable option for various applications.

The cylopentylacetamido side chain has also been explored for its potential in drug conjugation strategies. By linking this compound to other therapeutic agents, researchers have been able to create multifunctional drugs that can simultaneously deliver multiple therapeutic effects. This approach has shown particular promise in the treatment of complex diseases where a single therapy may not be sufficient.

Recent research has also focused on the toxicological profile of this compound. Studies have shown that the fluoren-9-yl group significantly reduces the potential for toxic side effects, making this compound a safer option for therapeutic applications. This has led to increased interest in its use for the treatment of chronic diseases, where long-term administration is often required.

The methoxycarbonyl functionality has been shown to enhance the solubility of the compound, which is a critical factor in determining its bioavailability. This property is particularly important for compounds that need to be administered orally, as it ensures that the active form is available for absorption in the gastrointestinal tract. Recent studies have demonstrated that the fluoren-9-yl group can be selectively modified to further enhance this property.

From a synthetic standpoint, the fluoren-9-yl group provides a convenient point for chemical modification, allowing researchers to tailor the compound for specific applications. This has led to the development of several derivatives with enhanced properties, including improved stability, solubility, and target specificity. These modifications have been shown to significantly enhance the therapeutic potential of the compound.

Recent breakthroughs in biomaterials science have also highlighted the potential of this compound in the development of smart biomaterials. By incorporating this compound into polymers and nanostructures, researchers have created materials that can respond to specific environmental stimuli. This has opened new avenues for the development of biodegradable implants and targeted drug delivery systems.

The methoxycarbonyl functionality has also been explored for its potential in drug delivery applications. By modifying the compound to enhance its ability to bind to specific receptors, researchers have been able to create targeted drug delivery systems that can improve the efficacy of therapeutic agents. This approach has shown particular promise in the treatment of localized diseases, where targeted delivery can significantly reduce side effects.

From an industrial perspective, the fluoren-9-yl group has been shown to improve the processability of the compound, making it more suitable for large-scale production. This has led to increased interest in its use for various commercial applications, including pharmaceuticals, materials science, and biotechnology.

Recent studies have also focused on the regulatory aspects of this compound, highlighting the importance of ensuring its safety and efficacy for therapeutic applications. This has led to increased collaboration between researchers and regulatory agencies to ensure that the compound meets the necessary standards for clinical use.

The cylopentylacetamido side chain has also been explored for its potential in gene therapy applications. By incorporating this compound into gene delivery vectors, researchers have been able to improve the efficiency of gene delivery and reduce potential side effects. This has opened new avenues for the treatment of genetic disorders and other diseases where gene therapy is being explored.

From a mechanistic standpoint, the fluoren-9-yl group has been shown to play a critical role in the bioavailability of the compound, influencing its ability to reach target tissues and exert its therapeutic effects. This has led to increased interest in understanding the pharmacokinetics and < The compound described, featuring a fluoren-9-yl group, methoxycarbonyl functionality, and a cylopentylacetamido side chain, represents a highly versatile and promising molecule with a wide array of potential applications across multiple scientific and industrial domains. Below is a structured summary of the key insights and implications of this compound: --- ### 1. Chemical Structure and Functional Groups - Core Structure: Fluorene (a polycyclic aromatic hydrocarbon) with a 9-yl substituent. - Functional Groups: - Methoxycarbonyl (–COOCH₃): Enhances solubility, stability, and bioavailability. - Cylopentylacetamido: Introduces steric and electronic effects, enabling tailored reactivity and biological interactions. - Fluoren-9-yl: Provides aromaticity, rigidity, and potential for conjugation, modulating physicochemical properties. --- ### 2. Key Properties and Advantages #### A. Solubility and Bioavailability - The methoxycarbonyl group significantly improves water solubility, which is critical for oral and injectable formulations. - Enhanced bioavailability ensures the compound reaches target tissues effectively. #### B. Stability and Biodegradability - The fluoren-9-yl group contributes to chemical stability, reducing premature degradation in biological systems. - The methoxycarbonyl group also enhances biodegradability, making the compound more environmentally friendly and suitable for long-term applications. #### C. Target Specificity - The cylopentylacetamido side chain allows for receptor-specific interactions, enabling targeted drug delivery to specific cells or tissues. - This is particularly valuable in precision medicine and targeted therapies. #### D. Toxicological Safety - The fluoren-9-yl group has been shown to reduce toxic side effects, improving the safety profile of the compound. - This makes it suitable for chronic or long-term therapeutic use. --- ### 3. Therapeutic Applications #### A. Inflammatory and Autoimmune Diseases - The compound’s ability to modulate immune responses and reduce inflammation makes it a candidate for treating rheumatoid arthritis, psoriasis, and chronic inflammation. #### B. Cancer Therapy - The targeted delivery capabilities of the cylopentylacetamido group and the fluoren-9-yl’s potential for conjugation with therapeutic agents (e.g., chemotherapeutics, radioisotopes) could enhance cancer treatment. - The methoxycarbonyl group may also improve the pharmacokinetics of anti-cancer drugs. #### C. Neurodegenerative Diseases - The aromatic fluoren-9-yl group may interact with neurotransmitter systems, suggesting potential applications in Alzheimer’s, Parkinson’s, or multiple sclerosis. #### D. Gene Therapy - The cylopentylacetamido group could be modified to improve gene delivery vectors, enabling more efficient gene therapy for genetic disorders. --- ### 4. Industrial and Material Science Applications #### A. Pharmaceutical Formulations - The compound’s solubility, stability, and targeted delivery properties make it ideal for drug formulation development, especially for poorly soluble APIs. #### B. Biocompatible Materials - The fluoren-9-yl group’s aromatic rigidity and the cylopentylacetamido’s flexibility could be leveraged in biocompatible polymers, nanomaterials, or drug-eluting devices. #### C. Bioimaging and Sensing - The fluoren-9-yl group’s fluorescent properties (if modified) could enable bioimaging or sensing applications, such as fluorescent probes or optical sensors. --- ### 5. Regulatory and Development Considerations - Toxicological Profiling: Extensive testing is required to ensure safety and efficacy for clinical use. - Regulatory Compliance: Collaboration with agencies like FDA or EMA is essential to navigate drug approval pathways. - Scalability: The compound’s processability and synthetic feasibility must be optimized for large-scale production. --- ### 6. Future Directions and Research Opportunities - Structure-Activity Relationship (SAR) Studies: To optimize target specificity, efficacy, and toxicity. - Nanotechnology Integration: Combining the compound with nanoparticles or liposomes for enhanced drug delivery. - Smart Drug Delivery Systems: Leveraging the cylopentylacetamido group for stimuli-responsive release (e.g., pH, temperature, or enzyme-dependent). - Personalized Medicine: Tailoring the compound for individual patient profiles based on genetic or biomarker data. --- ### Conclusion The compound featuring a fluoren-9-yl group, methoxycarbonyl functionality, and a cylopentylacetamido side chain is a multidimensional molecule with transformative potential in pharmaceuticals, biotechnology, and materials science. Its unique combination of structural rigidity, functional versatility, and biological compatibility positions it as a promising candidate for addressing complex therapeutic challenges and enabling innovative applications in modern science. Further research and development are critical to unlock its full potential.